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Compound of Interest

Compound Name: NPS-2143

Cat. No.: B1680073 Get Quote

Technical Support Center: NPS-2143
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with NPS-
2143.

Frequently Asked Questions (FAQs)
Q1: What is NPS-2143 and what is its primary mechanism of action?

NPS-2143, also known as SB-262470A, is a selective and potent antagonist of the Calcium-

Sensing Receptor (CaSR).[1][2] It acts as a calcilytic agent, meaning it blocks the receptor's

activity.[1][3] The CaSR is a G protein-coupled receptor that plays a crucial role in calcium

homeostasis.[4] By antagonizing the CaSR on parathyroid cells, NPS-2143 stimulates the

secretion of parathyroid hormone (PTH).[1][5][6] This mechanism of action has led to its

investigation as a potential treatment for conditions like osteoporosis.[3][6]

Q2: What are the recommended solvents for dissolving NPS-2143?

NPS-2143 hydrochloride exhibits good solubility in organic solvents but is sparingly soluble in

aqueous buffers.[4] For most in vitro experiments, Dimethyl Sulfoxide (DMSO) is the

recommended solvent for preparing concentrated stock solutions.[2][4][7] Ethanol can also be

used, but the solubility is lower compared to DMSO.[4] The compound is reported to be

insoluble in water.[2]
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Q3: How should I prepare a stock solution of NPS-2143?

To prepare a stock solution, dissolve NPS-2143 hydrochloride in an appropriate organic solvent

like DMSO to a desired high concentration (e.g., 10 mM).[7] It is recommended to use fresh,

high-purity DMSO, as moisture absorption can reduce the solubility of the compound.[2] For

aqueous-based assays, the concentrated DMSO stock solution should then be diluted into the

aqueous buffer of choice.[4]

Q4: I'm observing precipitation when I dilute my NPS-2143 DMSO stock into my aqueous

experimental buffer. What should I do?

This is a common issue for hydrophobic compounds when transitioning from a highly organic

solvent to an aqueous environment.[8] This phenomenon, often called "crashing out," occurs

when the compound's solubility limit in the aqueous buffer is exceeded.[9] Here are several

strategies to address this:

Optimize the Dilution Method: Instead of adding the aqueous buffer to your compound stock,

add the stock solution dropwise to the vortexing aqueous buffer. This rapid dispersion can

help prevent localized supersaturation.[8]

Reduce the Final Concentration: Your target concentration may be above the compound's

aqueous solubility limit. Try using a lower final concentration in your experiment.[8]

Use a Co-solvent: Incorporating a water-miscible organic solvent in your final aqueous

solution can increase the solubility of your compound.[8] However, be mindful of the final

solvent concentration to avoid affecting your experimental system (e.g., cell viability).[10] For

cell-based assays, the final DMSO concentration should typically be kept low (e.g., <0.1%).

[7][10]

pH Adjustment: For ionizable compounds, adjusting the pH of the aqueous buffer can

significantly impact solubility.[8][9]

Use of Excipients: For in vivo studies, solubilizing agents like cyclodextrins have been

successfully used. A 15% aqueous solution of 2-hydroxypropyl-β-cyclodextrin has been

reported as an effective vehicle for NPS-2143.[6][11]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1680073?utm_src=pdf-body
https://www.benchchem.com/product/b1680073?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9106957/
https://www.selleckchem.com/products/nps-2143.html
https://cdn.caymanchem.com/cdn/insert/17903.pdf
https://www.benchchem.com/product/b1680073?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Insolubility_of_Research_Compounds_in_Aqueous_Solutions.pdf
https://www.benchchem.com/pdf/Troubleshooting_poor_solubility_of_novel_EGFR_inhibitor_compounds.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Insolubility_of_Research_Compounds_in_Aqueous_Solutions.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Insolubility_of_Research_Compounds_in_Aqueous_Solutions.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Insolubility_of_Research_Compounds_in_Aqueous_Solutions.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_OCH_Solubility_Issues.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9106957/
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_OCH_Solubility_Issues.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Insolubility_of_Research_Compounds_in_Aqueous_Solutions.pdf
https://www.benchchem.com/pdf/Troubleshooting_poor_solubility_of_novel_EGFR_inhibitor_compounds.pdf
https://www.benchchem.com/product/b1680073?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC300853/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4541614/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility and Stability Data
Solvent/Vehicle

Maximum
Concentration/Solubility

Source

DMSO 82 mg/mL (200.52 mM) [2]

DMSO 44.54 mg/mL (100 mM)

DMSO ~30 mg/mL [4]

Ethanol ~2 mg/mL [4]

Ethanol 4.45 mg/mL (10 mM)

1:3 DMSO:PBS (pH 7.2) ~0.25 mg/mL [4]

Water Insoluble [2]

20% 2-hydroxypropyl-β-

cyclodextrin

Vehicle for in vivo oral

administration
[6]

15% 2-hydroxypropyl-β-

cyclodextrin

Vehicle for in vivo

intraperitoneal injection
[11]

Storage Condition Duration Form Source

-20°C ≥4 years
Crystalline

Solid/Powder
[4]

-20°C 3 years Powder [2]

-20°C 1 year In solvent [1]

-20°C 1 month In solvent [2]

-80°C 2 years In solvent [1]

-80°C 1 year In solvent [2]

Note: To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot

stock solutions before storage.[1][2] For aqueous solutions, it is not recommended to store

them for more than one day.[4]
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Experimental Protocols
Protocol 1: Preparation of NPS-2143 for In Vitro Cell-Based Assays

Prepare a Concentrated Stock Solution:

Weigh out the desired amount of NPS-2143 hydrochloride powder.

Dissolve the powder in high-purity DMSO to create a 10 mM stock solution.[7] Ensure the

compound is fully dissolved by vortexing.

Working Solution Preparation:

On the day of the experiment, dilute the 10 mM DMSO stock solution with your cell culture

medium to the desired final concentrations (e.g., 0.1, 0.5, 1, 2.5, 5, 10 µM).[7]

Crucially, ensure the final concentration of DMSO in the cell culture medium is kept

constant across all treatment groups and does not exceed a level that would be toxic to

your cells (typically ≤ 0.1%).[7]

Cell Treatment:

Seed your cells in appropriate culture plates and allow them to attach overnight.[7]

Replace the existing medium with the medium containing the various concentrations of

NPS-2143.

Incubate the cells for the desired experimental duration (e.g., 48 hours).[7]

Protocol 2: Solubilization of NPS-2143 for In Vivo Administration

This protocol is based on the use of a cyclodextrin-based vehicle, which has been shown to be

effective for dissolving NPS-2143 for animal studies.[11]

Vehicle Preparation:

Prepare a 15% (w/v) aqueous solution of 2-hydroxypropyl-β-cyclodextrin.[11] To do this,

dissolve 15 g of 2-hydroxypropyl-β-cyclodextrin in sterile water and bring the final volume
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to 100 mL.

NPS-2143 Solution Preparation:

Weigh the required amount of NPS-2143.

Add the 15% 2-hydroxypropyl-β-cyclodextrin solution to the NPS-2143 powder.

Vortex or sonicate the mixture until the NPS-2143 is completely dissolved.

Administration:

The resulting solution can be administered to animals via intraperitoneal (IP) injection.[11]

Visualizations

Extracellular Space

Intracellular Space

Extracellular Ca²⁺ Calcium-Sensing
Receptor (CaSR)

Activates
Gq/11

Activates

NPS-2143

PLC
Activates

PIP₂
Cleaves

IP₃

DAG

Endoplasmic
Reticulum

Binds to Receptor

PKC
Activates

Intracellular Ca²⁺
Release

Releases Ca²⁺
PTH Secretion

Inhibits

ERK1/2
Activates

Click to download full resolution via product page

Caption: NPS-2143 signaling pathway as a CaSR antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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